Cas no 876883-71-5 (N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide)

• Product Name: N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide
• CAS No: 876883-71-5
• MF: C₂₁H₂₅N₃O₂
• MW: 351.442105054855
• CID: 5984056
• PubChem ID: 2989395
• Update Time: 2025-06-03

N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide
• F3243-0302
• AKOS000274634
• N-[2-[1-(4-phenoxybutyl)benzimidazol-2-yl]ethyl]acetamide
• Z57841139
• MLS001198920
• HMS2876H12
• SR-01000139143
• SMR000563241
• N-(2-(1-(4-phenoxybutyl)-1H-benzo[d]imidazol-2-yl)ethyl)acetamide
• N-{2-[1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-yl]ethyl}acetamide
• 876883-71-5
• CHEMBL1434476
• N-{2-[1-(4-phenoxybutyl)-1H-benzimidazol-2-yl]ethyl}acetamide
• SR-01000139143-1

• Inchi： 1S/C21H25N3O2/c1-17(25)22-14-13-21-23-19-11-5-6-12-20(19)24(21)15-7-8-16-26-18-9-3-2-4-10-18/h2-6,9-12H,7-8,13-16H2,1H3,(H,22,25)
• InChI Key： OLZTWMIORHUVEH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCCN1C2C=CC=CC=2N=C1CCNC(C)=O

Computed Properties

• Exact Mass: 351.19467705g/mol
• Monoisotopic Mass: 351.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.2Ų

Additional information on N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide

Recent Advances in the Study of N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide (CAS: 876883-71-5)

The compound N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide (CAS: 876883-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzodiazole core and phenoxybutyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a compound of high interest for drug development.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary data suggest that N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide exhibits selective binding affinity towards certain enzyme systems, particularly those involved in inflammatory pathways. This has led to hypotheses about its potential use in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vitro and in vivo studies are underway to validate these findings and explore the compound's efficacy and safety profile.

Another significant aspect of recent research has been the optimization of the compound's synthetic pathway. Given the complexity of its structure, achieving high yield and purity has been a challenge. However, advancements in synthetic chemistry have enabled more efficient production methods, which are crucial for scaling up preclinical studies. Researchers have also explored various derivatives of the compound to enhance its bioavailability and reduce potential side effects, with some derivatives showing improved pharmacokinetic properties.

In addition to its therapeutic potential, N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide has been studied for its role in chemical biology as a tool compound. Its unique structure and binding properties make it a valuable probe for understanding specific biochemical pathways. For instance, it has been used in studies aimed at elucidating the role of benzodiazole-containing compounds in cellular signaling processes. These studies not only contribute to the broader understanding of molecular interactions but also pave the way for the development of novel therapeutic agents.

Despite the promising findings, several challenges remain. The compound's long-term toxicity and potential off-target effects are areas that require further investigation. Additionally, the translation of preclinical results to clinical settings will necessitate rigorous testing and regulatory approvals. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in addressing these challenges and advancing the compound's development.

In conclusion, N-{2-1-(4-phenoxybutyl)-1H-1,3-benzodiazol-2-ylethyl}acetamide (CAS: 876883-71-5) represents a promising candidate for further research and development in the chemical biology and pharmaceutical fields. Its unique properties and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on optimizing its pharmacological profile, elucidating its mechanism of action, and exploring its clinical potential, with the ultimate goal of bringing a novel therapeutic agent to market.